Cas no 1250739-24-2 ((5-nitrofuran-2-yl)methanesulfonyl chloride)

• Product Name: (5-nitrofuran-2-yl)methanesulfonyl chloride
• CAS No: 1250739-24-2
• MF: C₅H₄ClNO₅S
• MW: 225.606959342957
• MDL: MFCD16671682
• CID: 5242506
• PubChem ID: 62083847
• Update Time: 2026-03-08

(5-nitrofuran-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (5-nitrofuran-2-yl)methanesulfonyl chloride
• (5-nitrofuran-2-yl)methanesulfonylchloride
• 2-Furanmethanesulfonyl chloride, 5-nitro-

• MDL： MFCD16671682
• Inchi： 1S/C5H4ClNO5S/c6-13(10,11)3-4-1-2-5(12-4)7(8)9/h1-2H,3H2
• InChI Key： GDEPEMILSJQYBU-UHFFFAOYSA-N
• SMILES： ClS(CC1=CC=C([N+](=O)[O-])O1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 291
• XLogP3: 1.2
• Topological Polar Surface Area: 102

Additional information on (5-nitrofuran-2-yl)methanesulfonyl chloride

Introduction to (5-Nitrofuran-2-yl)methanesulfonyl Chloride (CAS No. 1250739-24-2)

(5-Nitrofuran-2-yl)methanesulfonyl chloride (CAS No. 1250739-24-2) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which combines a nitrofuran moiety with a sulfonyl chloride functional group, making it an essential building block for the synthesis of a wide range of bioactive molecules and pharmaceutical intermediates.

The nitrofuran moiety in (5-nitrofuran-2-yl)methanesulfonyl chloride is known for its broad-spectrum antimicrobial and antifungal properties, which have been extensively studied and utilized in the development of various therapeutic agents. The sulfonyl chloride group, on the other hand, imparts high reactivity and electrophilicity, enabling it to participate in a variety of chemical reactions, including nucleophilic substitution and coupling reactions.

Recent advancements in the field of medicinal chemistry have highlighted the potential of (5-nitrofuran-2-yl)methanesulfonyl chloride in the synthesis of novel drug candidates. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a key intermediate in the development of potent inhibitors against specific enzymes involved in cancer progression. The unique combination of the nitrofuran and sulfonyl chloride functionalities allows for the design of molecules with enhanced pharmacological properties, such as improved solubility, stability, and bioavailability.

In addition to its applications in pharmaceutical research, (5-nitrofuran-2-yl)methanesulfonyl chloride has also found utility in materials science. Researchers at the University of California, Berkeley, have explored its use in the synthesis of advanced polymers with tunable properties. The high reactivity of the sulfonyl chloride group enables it to form stable covalent bonds with various monomers, leading to the creation of polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as drug delivery systems, coatings, and adhesives.

The synthesis of (5-nitrofuran-2-yl)methanesulfonyl chloride typically involves a multi-step process that begins with the preparation of 5-nitrofurfuryl alcohol. This intermediate is then converted to the corresponding mesylate or tosylate derivative, which undergoes further transformation to yield the final product. The reaction conditions are carefully optimized to ensure high yields and purity, making this compound readily available for various applications.

One of the key challenges associated with (5-nitrofuran-2-yl)methanesulfonyl chloride is its potential for hydrolysis under basic conditions. To overcome this issue, researchers have developed several strategies to stabilize the compound during storage and handling. For example, storing it under an inert atmosphere and at low temperatures can significantly extend its shelf life. Additionally, protective groups can be introduced to temporarily mask the reactive functional groups, allowing for more controlled reactions.

In conclusion, (5-nitrofuran-2-yl)methanesulfonyl chloride (CAS No. 1250739-24-2) is a valuable compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and high reactivity make it an indispensable tool for scientists working on the development of novel bioactive molecules and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact in various scientific fields.